Sulfo-PDBA-DM4

• Molecular Formula: C42H60ClN3O15S3
• Molecular Weight: 978.6 g/mol
• InChI: InChI=1S/C42H60ClN3O15S3/c1-23-12-11-13-31(58-10)42(53)22-29(59-39(52)44-42)24(2)36-41(6,61-36)32(21-34(48)46(8)27-19-26(18-23)20-28(57-9)35(27)43)60-38(51)25(3)45(7)33(47)14-16-40(4,5)63-62-17-15-30(37(49)50)64(54,55)56/h11-13,19-20,24-25,29-32,36,53H,14-18,21-22H2,1-10H3,(H,44,52)(H,49,50)(H,54,55,56)/b13-11-,23-12-/t24-,25+,29+,30?,31-,32+,36+,41+,42+/m1/s1
• InChIKey: GQSPYHXXAXFCRB-GAXSDDRSSA-N

Sulfo-PDBA-DM4 for ADC Development: A Sulfonated Glutathione-Cleavable Maytansinoid Drug-Linker Conjugate

Sulfo-PDBA-DM4 (CAS 1461704-01-7, also designated Soravtansine) is a pre-formed drug-linker conjugate comprising the potent tubulin inhibitor DM4 (a maytansinoid payload) covalently attached to Sulfo-PDBA, a glutathione-cleavable disulfide linker bearing a terminal sulfonic acid moiety [1]. This compound belongs to the maytansinoid antibody-drug conjugate (ADC) payload-linker class, which also includes SPDB-DM4, sulfo-SPDB-DM4, and DBA-DM4. The defining structural feature that differentiates Sulfo-PDBA-DM4 from the more widely studied SPDB-DM4 is the presence of a 2-sulfobutanoic acid group on the linker, which introduces a permanent negative charge at physiological pH and increases the topological polar surface area (tPSA) by approximately 36 Ų relative to the non-sulfonated SPDB-DM4 linker core [2]. This sulfonate modification is designed to enhance the aqueous solubility of the drug-linker intermediate and to mitigate aggregation during antibody conjugation, particularly at elevated drug-to-antibody ratios (DAR) [3].

• [1] PubChem Compound Summary CID 91667591, Soravtansine (Sulfo-PDBA-DM4). National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/91667591 View Source
• [2] InvivoChem Product Page: Sulfo-PDBA-DM4. CAS 1461704-01-7. LogP 5.24, tPSA 307. https://www.invivochem.cn/Sulfo-PDBA-DM4.html View Source
• [3] Zhao RY, Wilhelm SD, Audette C, et al. Synthesis and evaluation of hydrophilic linkers for antibody-maytansinoid conjugates. J Med Chem. 2011;54(10):3606-3623. PMID: 21517041. View Source

Why Sulfo-PDBA-DM4 Cannot Be Replaced by Generic SPDB-DM4 or Sulfo-SPDB-DM4 in ADC Development

Maytansinoid drug-linker conjugates sharing the DM4 payload are not freely interchangeable because the linker chemistry governs three critical ADC performance parameters: (i) the maximum achievable DAR before aggregation occurs, (ii) the intracellular metabolite profile and bystander killing capacity, and (iii) the conjugation chemistry and site selectivity on the antibody [1]. Sulfo-PDBA-DM4 employs a carboxylic acid terminus for amide-bond conjugation to antibody lysine residues, requiring a pre-activation step (e.g., EDC/NHS), whereas SPDB-DM4 and sulfo-SPDB-DM4 utilize an NHS ester for direct, one-step random lysine conjugation [2]. The sulfonate group on Sulfo-PDBA-DM4 further distinguishes it from the non-sulfonated SPDB-DM4 by providing the conjugate with greater polarity (tPSA 307 vs. 271 Ų) that has been shown at the class level to suppress ADC aggregation and preserve antigen-binding affinity at higher DAR values [3]. Substituting a non-sulfonated linker-payload for Sulfo-PDBA-DM4 without re-optimizing the conjugation stoichiometry and purification process risks producing ADCs with lower DAR, increased aggregation, altered pharmacokinetics, or reduced therapeutic index.

• [1] Erickson HK, Park PU, Widdison WC, et al. Tumor delivery and in vivo processing of disulfide-linked and thioether-linked antibody-maytansinoid conjugates. Bioconjug Chem. 2010;21(1):84-92. PMID: 19891424. View Source
• [2] PubChem Compound Summary CID 91667591 (Soravtansine) vs. CID 162393097 (SPDB-DM4). Comparison of reactive functional groups for antibody conjugation. View Source
• [3] Zhao RY, Wilhelm SD, Audette C, et al. Synthesis and evaluation of hydrophilic linkers for antibody-maytansinoid conjugates. J Med Chem. 2011;54(10):3606-3623. PMID: 21517041. View Source

Sulfo-PDBA-DM4 Quantitative Differentiation Evidence Against Closest Maytansinoid Drug-Linker Analogs

Increased Topological Polar Surface Area (tPSA) Relative to Non-Sulfonated SPDB-DM4

Sulfo-PDBA-DM4 exhibits a computed topological polar surface area (tPSA) of 307 Ų, which is 36 Ų (13.3%) higher than the tPSA of 271 Ų reported for the non-sulfonated analog SPDB-DM4 [1]. The additional polar surface area is attributable exclusively to the sulfonic acid group (-SO₃H) on the linker's 2-sulfobutanoic acid moiety, which replaces the neutral butanoate terminus present in SPDB-DM4. tPSA is an established in silico predictor of aqueous solubility and correlates inversely with the propensity of hydrophobic drug-linker payloads to trigger antibody aggregation during bioconjugation [2].

Evidence Dimension	Topological Polar Surface Area (tPSA)
Target Compound Data	307 Ų (Sulfo-PDBA-DM4, PubChem CID 91667591 / InvivoChem)
Comparator Or Baseline	271 Ų (SPDB-DM4, PubChem CID 162393097 / InvivoChem)
Quantified Difference	+36 Ų (+13.3% increase)
Conditions	Computed tPSA values from vendor-reported physicochemical property datasheets; not experimentally determined within a single controlled study.

Why This Matters

Higher tPSA is mechanistically linked to reduced ADC aggregation at elevated DAR, enabling formulation of conjugates with higher payload loading without compromising antibody solubility or antigen-binding affinity.

• [1] InvivoChem Product Datasheet: Sulfo-PDBA-DM4 (tPSA 307) and SPDB-DM4 (tPSA 271). https://www.invivochem.cn/Sulfo-PDBA-DM4.html and https://www.invivochem.cn/SPDB-DM4.html View Source
• [2] Zhao RY, Wilhelm SD, Audette C, et al. Synthesis and evaluation of hydrophilic linkers for antibody-maytansinoid conjugates. J Med Chem. 2011;54(10):3606-3623. PMID: 21517041. View Source

Sulfonate-Containing Linker Class Enables Higher DAR Conjugation Without Aggregation vs. Hydrophobic SPDB Linker

In a systematic study by Zhao et al. (2011), antibody-maytansinoid conjugates prepared with sulfonate-containing hydrophilic linkers achieved significantly higher drug-to-antibody ratios (DAR) without triggering aggregation compared to conjugates made with the hydrophobic SPDB linker [1]. The study demonstrated that hydrophilic linkers bearing a negatively charged sulfonate group enabled conjugation of the hydrophobic maytansinoid payload at 'a higher drug/antibody ratio (DAR) than hydrophobic SPDB and SMCC linkers used earlier without triggering aggregation or loss of affinity of the resulting conjugate' [1]. Although the specific Sulfo-PDBA linker was not the primary subject of this study, the core sulfonate pharmacophore is structurally identical to the 2-sulfobutanoic acid group present in Sulfo-PDBA-DM4. Conjugates with the sulfonate-containing linkers were 'equally to more cytotoxic to antigen-positive cells and equally to less cytotoxic to antigen-negative cells than conjugates made with SPDB or SMCC linkers,' yielding a wider in vitro selectivity window, particularly against multidrug-resistant (MDR) cancer cell lines [1].

Evidence Dimension	Maximum DAR achievable without aggregation; in vitro cytotoxicity selectivity window
Target Compound Data	Sulfonate-containing linker-maytansinoid conjugates: higher DAR without aggregation; wider selectivity window vs. MDR+ cells (class-level data from Zhao et al. 2011)
Comparator Or Baseline	SPDB-DM4 and SMCC-DM1 conjugates: lower maximum DAR before aggregation onset; narrower selectivity window vs. MDR+ cells
Quantified Difference	Higher DAR achievable (exact fold-increase not standardized across antibodies); cytotoxicity selectivity window significantly wider, particularly against MDR1-overexpressing lines (qualitative class-level observation).
Conditions	In vitro cytotoxicity assays using anti-CanAg and anti-EGFR antibody conjugates in antigen-positive vs. antigen-negative and MDR+ cancer cell lines; in vivo xenograft models.

Why This Matters

The ability to conjugate at higher DAR without aggregation directly impacts manufacturing yield, product homogeneity, and potentially in vivo efficacy, making sulfonated linkers a strategic choice for difficult-to-conjugate antibodies or programs requiring DAR >4.

• [1] Zhao RY, Wilhelm SD, Audette C, et al. Synthesis and evaluation of hydrophilic linkers for antibody-maytansinoid conjugates. J Med Chem. 2011;54(10):3606-3623. PMID: 21517041. View Source

Distinct Conjugation Chemistry: Carboxylic Acid Terminus vs. NHS Ester in SPDB-DM4 and Sulfo-SPDB-DM4

Sulfo-PDBA-DM4 features a free carboxylic acid group at the linker terminus as its antibody-reactive handle, confirmed by the IUPAC name '4-[[5-...disulfanyl]-2-sulfobutanoic acid' in the PubChem record [1]. In contrast, SPDB-DM4 and sulfo-SPDB-DM4 both terminate in an N-hydroxysuccinimide (NHS) ester, as evidenced by the sulfo-SPDB-DM4 IUPAC name ending in '1-(2,5-dioxopyrrolidin-1-yl)oxy-1-oxobutane-2-sulfonic acid' [2]. This structural difference means Sulfo-PDBA-DM4 requires in situ activation (e.g., with EDC/sulfo-NHS) prior to antibody lysine conjugation, whereas SPDB-DM4 and sulfo-SPDB-DM4 can be conjugated directly to the antibody via NHS ester aminolysis [3]. The carboxylic acid approach offers potential advantages in conjugation process control: the activation step can be performed separately, enabling finer stoichiometric control and potentially reducing undesired linker hydrolysis side-reactions that compete with antibody labeling when using pre-activated NHS esters.

Evidence Dimension	Antibody-reactive functional group on the linker terminus
Target Compound Data	Carboxylic acid (-COOH); requires activation (e.g., EDC/NHS) prior to antibody lysine conjugation
Comparator Or Baseline	NHS ester in SPDB-DM4 and sulfo-SPDB-DM4; reacts directly with antibody lysine residues
Quantified Difference	Qualitative chemical difference in conjugation mechanism; no quantitative head-to-head conjugation efficiency data available.
Conditions	Structural inference from PubChem IUPAC names and SMILES; no direct comparative conjugation study identified.

Why This Matters

The conjugation chemistry directly affects process development timelines, conjugation reproducibility, and the ability to control final DAR, which are key decision factors when selecting a drug-linker for ADC development programs.

• [1] PubChem CID 91667591, Soravtansine (Sulfo-PDBA-DM4). IUPAC Name: 4-[[5-...disulfanyl]-2-sulfobutanoic acid. https://pubchem.ncbi.nlm.nih.gov/compound/91667591 View Source
• [2] PubChem CID 131704480, sulfo-SPDB-DM4. IUPAC Name: 4-[[5-...disulfanyl]-1-(2,5-dioxopyrrolidin-1-yl)oxy-1-oxobutane-2-sulfonic acid. https://pubchem.ncbi.nlm.nih.gov/compound/131704480 View Source
• [3] Zhao RY, Wilhelm SD, Audette C, et al. J Med Chem. 2011;54(10):3606-3623. Describes NHS ester-containing linkers for one-step conjugation vs. alternative activation strategies. View Source

Intermediate LogP (5.24) Suggests Balanced Hydrophilicity for Intracellular Metabolite Bystander Activity vs. DBA-DM4 (LogP 6.86)

The computed LogP of Sulfo-PDBA-DM4 is 5.24 [1], which positions it between the more hydrophobic DBA-DM4 (LogP 6.86) [2] and the more polar SPDB-DM4 (LogP 2.9) [3]. Following intracellular disulfide cleavage, DM4-derived metabolites (DM4 and S-methyl-DM4) are lipophilic species capable of crossing cell membranes to exert bystander killing on neighboring antigen-negative tumor cells [4]. An intermediate linker LogP may offer a favorable balance: sufficient hydrophilicity to suppress ADC aggregation during manufacturing (supported by the tPSA of 307 Ų), while still releasing lipophilic metabolites that retain bystander activity. In contrast, DBA-DM4 (LogP 6.86, tPSA 244) presents higher hydrophobicity that increases aggregation risk at clinically relevant DAR, while SPDB-DM4 (LogP 2.9, tPSA 271) may limit the membrane permeability of certain linker-bound catabolites.

Evidence Dimension	Computed octanol-water partition coefficient (LogP) as a surrogate for drug-linker hydrophilicity/hydrophobicity balance
Target Compound Data	LogP = 5.24 (Sulfo-PDBA-DM4, InvivoChem / PubChem)
Comparator Or Baseline	DBA-DM4 LogP = 6.86 (InvivoChem); SPDB-DM4 LogP = 2.9 (InvivoChem / PubChem CID 162393097)
Quantified Difference	LogP 5.24 vs. 6.86 (−1.62 units, 23.6% lower than DBA-DM4); vs. 2.9 (+2.34 units, 80.7% higher than SPDB-DM4)
Conditions	Computed LogP values from vendor datasheets using different algorithmic methods; not measured under standardized experimental conditions.

Why This Matters

The intermediate hydrophobicity profile supports both manageable conjugate solubility (via sulfonate-driven tPSA) and retention of the bystander killing effect that is essential for eradicating tumors with heterogeneous antigen expression.

• [1] InvivoChem Product Datasheet: Sulfo-PDBA-DM4, LogP 5.24, tPSA 307. https://www.invivochem.cn/Sulfo-PDBA-DM4.html View Source
• [2] InvivoChem Product Datasheet: DBA-DM4, LogP 6.86, tPSA 244. https://www.invivochem.cn/DBA-DM4.html View Source
• [3] InvivoChem Product Datasheet: SPDB-DM4, LogP 2.9, tPSA 271. https://www.invivochem.cn/SPDB-DM4.html View Source
• [4] Erickson HK, Park PU, Widdison WC, et al. Tumor delivery and in vivo processing of disulfide-linked and thioether-linked antibody-maytansinoid conjugates. Bioconjug Chem. 2010;21(1):84-92. PMID: 19891424. View Source

Optimal Application Scenarios for Sulfo-PDBA-DM4 in ADC Research and Development

ADC Programs Requiring DAR ≥4 with Aggregation-Prone Hydrophobic Antibodies

When conjugating DM4 payloads to antibodies with high surface hydrophobicity or those that tend to aggregate at DAR >3.5, the sulfonate group in Sulfo-PDBA-DM4 provides critical polarity (tPSA 307 Ų) that has been demonstrated at the class level to suppress aggregation onset, enabling higher DAR conjugation without loss of monomeric purity or antigen-binding affinity [1].

Comparative ADC Screening Panels Evaluating Linker Hydrophilicity Effects on Pharmacokinetics

For structure-activity relationship (SAR) studies systematically comparing how linker sulfonation affects ADC clearance, tumor uptake, and therapeutic index, Sulfo-PDBA-DM4 serves as a sulfonated carboxylic acid linker benchmark alongside sulfo-SPDB-DM4 (sulfonated NHS ester) and non-sulfonated SPDB-DM4. Its intermediate computed LogP (5.24) distinguishes it from both more and less hydrophobic analogs [2].

Manufacturing Process Development for Amide-Coupled Maytansinoid ADCs

The carboxylic acid conjugation chemistry of Sulfo-PDBA-DM4 requires an activation step (e.g., EDC/NHS) that offers an additional process control point compared to direct NHS ester conjugations [3]. This makes Sulfo-PDBA-DM4 particularly suitable for process development groups optimizing step-wise conjugation and purification unit operations to achieve narrow DAR distributions.

Bystander Killing Evaluation in Heterogeneous Tumor Models Using DM4 Payloads

Because the disulfide-linked Sulfo-PDBA-DM4 is expected to release membrane-permeable DM4 and S-methyl-DM4 metabolites upon intracellular glutathione reduction [4], it is applicable in preclinical models designed to quantify bystander killing in tumors with heterogeneous antigen expression, where the lipophilic metabolite diffusion is essential for eradicating antigen-negative tumor subpopulations.

• [1] Zhao RY, Wilhelm SD, Audette C, et al. Synthesis and evaluation of hydrophilic linkers for antibody-maytansinoid conjugates. J Med Chem. 2011;54(10):3606-3623. PMID: 21517041. View Source
• [2] InvivoChem Product Datasheets: Sulfo-PDBA-DM4 (LogP 5.24), SPDB-DM4 (LogP 2.9), DBA-DM4 (LogP 6.86). View Source
• [3] PubChem CID 91667591 (carboxylic acid terminus) vs. PubChem CID 131704480 (NHS ester terminus). Structural comparison of conjugation chemistry. View Source
• [4] Erickson HK, Park PU, Widdison WC, et al. Tumor delivery and in vivo processing of disulfide-linked and thioether-linked antibody-maytansinoid conjugates. Bioconjug Chem. 2010;21(1):84-92. PMID: 19891424. View Source